Cas no 1447967-01-2 (4-(furan-2-yl)methanesulfonylpiperidine)

4-(Furan-2-yl)methanesulfonylpiperidine is a sulfonyl-substituted piperidine derivative featuring a furan-2-ylmethyl functional group. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for the development of pharmacologically active molecules. The furan ring contributes to its electron-rich aromatic character, while the sulfonyl group enhances reactivity in nucleophilic substitution and cross-coupling reactions. Its structural framework makes it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. The compound exhibits good stability under standard conditions, facilitating handling and storage in synthetic workflows. Further functionalization can be achieved at the sulfonyl or piperidine moieties, offering flexibility in derivatization.
4-(furan-2-yl)methanesulfonylpiperidine structure
1447967-01-2 structure
Product name:4-(furan-2-yl)methanesulfonylpiperidine
CAS No:1447967-01-2
MF:C10H15NO3S
MW:229.296001672745
MDL:MFCD29034457
CID:5180310
PubChem ID:71778268

4-(furan-2-yl)methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-[(2-furanylmethyl)sulfonyl]-
    • 4-(furan-2-yl)methanesulfonylpiperidine
    • MDL: MFCD29034457
    • Inchi: 1S/C10H15NO3S/c12-15(13,8-9-2-1-7-14-9)10-3-5-11-6-4-10/h1-2,7,10-11H,3-6,8H2
    • InChI Key: NABHKVPADBFSRI-UHFFFAOYSA-N
    • SMILES: N1CCC(S(CC2=CC=CO2)(=O)=O)CC1

4-(furan-2-yl)methanesulfonylpiperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-234285-0.1g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
0.1g
$804.0 2024-06-19
Enamine
EN300-234285-5.0g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
5.0g
$2650.0 2024-06-19
Enamine
EN300-234285-5g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2
5g
$2650.0 2023-09-15
Enamine
EN300-234285-1g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2
1g
$914.0 2023-09-15
Enamine
EN300-234285-10.0g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
10.0g
$3929.0 2024-06-19
Enamine
EN300-234285-0.25g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
0.25g
$840.0 2024-06-19
Enamine
EN300-234285-0.5g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
0.5g
$877.0 2024-06-19
Enamine
EN300-234285-1.0g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
1.0g
$914.0 2024-06-19
Enamine
EN300-234285-2.5g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
2.5g
$1791.0 2024-06-19
Enamine
EN300-234285-0.05g
4-[(furan-2-yl)methanesulfonyl]piperidine
1447967-01-2 95%
0.05g
$768.0 2024-06-19

Additional information on 4-(furan-2-yl)methanesulfonylpiperidine

Exploring the Chemistry and Applications of 4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1447967-01-2)

The compound 4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1447967-01-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic sulfonamide derivative combines a furan ring with a piperidine scaffold, creating a versatile building block for drug discovery and chemical synthesis. Researchers are particularly interested in its sulfonyl group, which often contributes to enhanced binding affinity in biological systems.

In the context of current trends, 4-(furan-2-yl)methanesulfonylpiperidine aligns with several hot topics in chemistry. The growing demand for sustainable synthetic methods has led to investigations into greener pathways for producing such compounds. Additionally, the furan moiety in its structure resonates with the increasing focus on bio-based materials, as furan derivatives can be derived from renewable resources like biomass. This connection to green chemistry makes it particularly relevant in today's environmentally conscious research landscape.

From a pharmaceutical perspective, the piperidine sulfonamide core of this compound represents a privileged structure in medicinal chemistry. Many researchers are exploring its potential as a pharmacophore in the development of new therapeutic agents. The presence of both hydrogen bond acceptors and donors in its molecular architecture makes it particularly interesting for drug-target interactions. Recent studies have suggested possible applications in addressing neurological targets, though much research remains to be done in this area.

The synthesis of CAS 1447967-01-2 typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields. Modern catalytic methods and flow chemistry approaches are being investigated to optimize its production. Analytical characterization using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography has confirmed its structural features and purity profiles, which are essential for research applications.

In material science, the furan-piperidine hybrid structure offers interesting possibilities for creating novel functional materials. The electron-rich nature of the furan ring combined with the conformational flexibility of the piperidine moiety could lead to applications in organic electronics or smart materials. Some researchers are exploring its potential as a building block for metal-organic frameworks (MOFs) or as a component in polymeric materials with specific properties.

For researchers working with 4-(furan-2-yl)methanesulfonylpiperidine, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory precautions should be observed. The compound is typically stored under inert atmosphere at low temperatures to maintain stability. Its solubility profile (soluble in many organic solvents but with limited water solubility) influences its applications in various systems.

The future directions for CAS 1447967-01-2 research appear promising. With growing interest in heterocyclic compounds for both pharmaceutical and material applications, this molecule serves as an excellent example of how traditional chemical scaffolds can find new relevance in modern research. Its combination of aromatic and aliphatic features, along with the versatile sulfonamide group, provides multiple handles for further chemical modification and exploration.

From a commercial perspective, the availability of 4-(furan-2-yl)methanesulfonylpiperidine has improved in recent years, with several specialty chemical suppliers now offering it for research purposes. The pricing and purity levels vary depending on the supplier and batch specifications, so researchers are advised to carefully evaluate certificates of analysis when sourcing this compound for sensitive applications.

In conclusion, 4-(furan-2-yl)methanesulfonylpiperidine (CAS No. 1447967-01-2) represents an intriguing case study in contemporary chemical research. Its structural features bridge multiple domains of interest, from medicinal chemistry to material science, making it a compound worth watching as research in these fields continues to evolve. The coming years will likely see more publications and patents featuring this molecule as researchers uncover its full potential.

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